N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide

• IUPAC Name: N-[2-methyl-4-(phenylsulfanylmethyl)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H18N2O4S2/c1-15-13-16(14-27-18-5-3-2-4-6-18)7-12-20(15)21-28(25,26)19-10-8-17(9-11-19)22(23)24/h2-13,21H,14H2,1H3
• InChI Key: CLLRTEISESQYPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CSC2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol

Description

N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide, also known as MPTP-NBS, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a sulfonamide derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide involves the inhibition of specific enzymes and proteins in the body. It has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide also inhibits the activity of certain enzymes involved in the production of pro-inflammatory cytokines, which are responsible for inflammation in the body.
Biochemical and Physiological Effects
N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of specific enzymes and proteins, which can lead to the inhibition of cell growth and division. N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide also inhibits the production of pro-inflammatory cytokines, which can reduce inflammation in the body. Additionally, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide in lab experiments is its high purity and high yield, which can ensure accurate and reproducible results. Additionally, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been extensively studied, and its mechanism of action is well understood. However, one limitation of using N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

For the study of N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide include the development of more potent and selective analogs, the study of its pharmacokinetics and pharmacodynamics, and the study of its structure-activity relationship.

Scientific Research Applications

N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and infectious diseases. In cancer research, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. In inflammation research, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, N-{2-methyl-4-[(phenylthio)methyl]phenyl}-4-nitrobenzenesulfonamide has been shown to inhibit the growth of bacteria by disrupting their cell membranes.